Cas no 1439902-29-0 (1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid)

1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the 3-fluorobenzyl moiety enhances its potential as a building block for bioactive compounds, particularly in medicinal chemistry, where fluorinated analogs are often sought for improved metabolic stability and binding affinity. The cyclopropane ring contributes to conformational rigidity, which can be advantageous in structure-activity relationship studies. This compound is suitable for further derivatization, including amide formation or esterification, offering flexibility in drug discovery and material science research. Its well-defined structure ensures reproducibility in synthetic pathways.
1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid structure
1439902-29-0 structure
Product Name:1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
CAS No:1439902-29-0
MF:C11H11FO2
MW:194.20
MDL:MFCD21669786
CID:5265833
PubChem ID:66026411
Update Time:2026-03-09

1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
    • 1-(3-FLUOROBENZYL)CYCLOPROPANECARBOXYLIC ACID
    • MDL: MFCD21669786
    • Inchi: 1S/C11H11FO2/c12-9-3-1-2-8(6-9)7-11(4-5-11)10(13)14/h1-3,6H,4-5,7H2,(H,13,14)
    • InChI Key: NQNPVKIOTCXAPU-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC(F)=C2)(C(O)=O)CC1

Computed Properties

  • Exact Mass: 194.074
  • Monoisotopic Mass: 194.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.1

1-[(3-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid Pricemore >>

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